4-{[(1,1-Dioxido-1,2-benzisothiazol-3-yl)-4-methylanilino]methyl}-2-methoxyphenyl 2-bromobenzoate

• Molecular Formula: C29H23BrN2O5S
• Molecular Weight: 591.5 g/mol
• IUPAC Name: [4-[(N-(1,1-dioxo-1,2-benzothiazol-3-yl)-4-methylanilino)methyl]-2-methoxyphenyl] 2-bromobenzoate
• InChI: InChI=1S/C29H23BrN2O5S/c1-19-11-14-21(15-12-19)32(28-23-8-4-6-10-27(23)38(34,35)31-28)18-20-13-16-25(26(17-20)36-2)37-29(33)22-7-3-5-9-24(22)30/h3-17H,18H2,1-2H3
• InChI Key: OCCBBFFJSUFDHO-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N(CC2=CC(=C(C=C2)OC(=O)C3=CC=CC=C3Br)OC)C4=NS(=O)(=O)C5=CC=CC=C54

Description

4-{[(1,1-Dioxido-1,2-benzisothiazol-3-yl)-4-methylanilino]methyl}-2-methoxyphenyl 2-bromobenzoate is a chemical compound with potential applications in scientific research. The compound has gained attention due to its interesting properties and potential uses in various fields, including biochemistry, pharmacology, and materials science.

Mechanism of Action

The mechanism of action of 4-{[(1,1-Dioxido-1,2-benzisothiazol-3-yl)-4-methylanilino]methyl}-2-methoxyphenyl 2-bromobenzoate is not fully understood. However, it is believed to act as an inhibitor of enzymes by binding to the active site of the enzyme and preventing substrate binding or catalysis. The compound may also act as a chelator for metal ions, leading to their sequestration and inhibition of metal-dependent enzymes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-{[(1,1-Dioxido-1,2-benzisothiazol-3-yl)-4-methylanilino]methyl}-2-methoxyphenyl 2-bromobenzoate have not been extensively studied. However, the compound has been shown to exhibit inhibitory activity against enzymes involved in various physiological processes such as neurotransmission, melanin synthesis, and oxidative stress. Further studies are needed to determine the potential therapeutic applications of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{[(1,1-Dioxido-1,2-benzisothiazol-3-yl)-4-methylanilino]methyl}-2-methoxyphenyl 2-bromobenzoate in lab experiments is its potential as a fluorescent probe for metal ions. The compound is also relatively easy to synthesize and purify. However, a limitation of using this compound is its limited solubility in aqueous solutions, which may affect its activity in biological assays.

Future Directions

There are several future directions for research on 4-{[(1,1-Dioxido-1,2-benzisothiazol-3-yl)-4-methylanilino]methyl}-2-methoxyphenyl 2-bromobenzoate. One direction is to further investigate its inhibitory activity against enzymes involved in various physiological processes, such as neurodegeneration and cancer. Another direction is to explore its potential as a fluorescent probe for detecting metal ions in biological systems. Additionally, the compound may have potential as a building block for the synthesis of novel materials with unique properties.

Synthesis Methods

The synthesis of 4-{[(1,1-Dioxido-1,2-benzisothiazol-3-yl)-4-methylanilino]methyl}-2-methoxyphenyl 2-bromobenzoate involves the reaction of 2-bromobenzoic acid with 4-{[(1,1-Dioxido-1,2-benzisothiazol-3-yl)-4-methylanilino]methyl}-2-methoxyphenol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in an organic solvent such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at room temperature or under reflux conditions. The resulting product is purified by column chromatography or recrystallization.

Scientific Research Applications

4-{[(1,1-Dioxido-1,2-benzisothiazol-3-yl)-4-methylanilino]methyl}-2-methoxyphenyl 2-bromobenzoate has potential applications in scientific research, particularly in the fields of biochemistry and pharmacology. The compound has been shown to exhibit inhibitory activity against various enzymes such as acetylcholinesterase, butyrylcholinesterase, and tyrosinase. It also has potential as a fluorescent probe for detecting metal ions such as zinc and copper.